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Compound of Interest

Compound Name: DG70

Cat. No.: B1672361 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling DG70, with a focus on personal protective equipment (PPE), operational procedures,

and disposal plans to foster a culture of safety and build trust in laboratory practices.

The term "DG70" can refer to multiple substances. In the context of drug development and

tuberculosis research, DG70 is identified as a potent MenG inhibitor, also known by its

synonym GSK1733953A. This biphenyl amide compound is a solid, appearing as a yellow to

brown powder, and is used for its inhibitory activity against Mycobacterium tuberculosis.

It is crucial to distinguish this research compound from other substances also referred to as

"DG70," such as D-grades solvent D70 (a dearomatized aliphatic hydrocarbon solvent) and

various "70 DG" herbicides. The safety protocols for these industrial and agricultural products

differ significantly from those for the MenG inhibitor. This document will focus exclusively on the

safe handling of DG70, the MenG inhibitor.

Personal Protective Equipment (PPE): A
Quantitative Approach
Due to the absence of a specific Safety Data Sheet (SDS) for DG70 (GSK1733953A), a

conservative approach to PPE is warranted, based on its nature as a potentially hazardous

chemical powder and its use in the context of Mycobacterium tuberculosis research. All work
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with Mycobacterium tuberculosis requires adherence to Biosafety Level 2 (BSL-2) or Biosafety

Level 3 (BSL-3) practices, depending on the specific procedures.[1][2][3][4][5]

The following table summarizes the recommended PPE for handling DG70 powder and

solutions.

PPE Category Specification Standard/Material Purpose

Respiratory Protection
N95 or higher rated

respirator
NIOSH-approved

To prevent inhalation

of aerosolized powder.

Hand Protection

Chemical-resistant

gloves (double-gloving

recommended)

Nitrile or Neoprene

To prevent skin

contact with the

compound.

Eye Protection

Safety glasses with

side shields or safety

goggles

ANSI Z87.1

To protect eyes from

splashes and airborne

particles.

Body Protection
Fully-fastened

laboratory coat
---

To protect skin and

clothing from

contamination.

Additional (as needed)
Disposable gown,

shoe covers
---

For procedures with a

higher risk of

contamination.

Experimental Protocols: Safe Handling and Disposal
Workflow
The following step-by-step guidance outlines the safe handling, use, and disposal of DG70 in a

laboratory setting.

Workflow for Safe Handling of DG70
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Workflow for Safe Handling of DG70

Preparation

Handling & Use

Cleanup & Disposal

Designate & Prepare Work Area
(Fume Hood or BSC)

Don Appropriate PPE

1.

Weighing DG70 Powder
(in ventilated enclosure)

2.

Dissolution
(in appropriate solvent)

3.

Experimental Use

4.

Decontaminate Surfaces

5.

Decontaminate Equipment

6.

Dispose of Waste

7.

Doff PPE

8.

Wash Hands Thoroughly

9.

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of DG70, from preparation to disposal.
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Detailed Methodologies
1. Preparation:

Designated Area: All work with DG70 powder should be conducted in a designated area,

such as a chemical fume hood or a Class I or II Biosafety Cabinet (BSC), to minimize the risk

of inhalation and contamination.[6] The work surface should be lined with absorbent, plastic-

backed paper.[7]

PPE: Before handling the compound, don the appropriate PPE as outlined in the table

above.

2. Handling and Use:

Weighing: To prevent the generation of dust, weigh the powder carefully within the ventilated

enclosure.[6] If possible, purchase pre-weighed amounts.

Dissolution: Prepare solutions by slowly adding the solvent to the powder to avoid splashing.

Experimental Procedures: When using DG70 in experiments involving Mycobacterium

tuberculosis, all procedures must be performed in accordance with the institution's biosafety

guidelines for working with this pathogen, which may require BSL-3 practices for aerosol-

generating procedures.[1][3]

3. Cleanup and Disposal:

Decontamination of Surfaces and Equipment: At the end of each work session, thoroughly

decontaminate all surfaces and equipment.[8][9] Use a suitable disinfectant for work

involving biological agents. For chemical residues, wipe surfaces with a compatible solvent

and then with soap and water.[8] All cleaning materials should be disposed of as hazardous

waste.[8]

Waste Disposal:

Solid Waste: All solid waste contaminated with DG70 (e.g., pipette tips, gloves, absorbent

paper) should be collected in a clearly labeled, sealed hazardous waste container.
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Liquid Waste: Unused solutions of DG70 should be disposed of as hazardous chemical

waste according to institutional and local regulations. Do not pour chemical waste down

the drain.[10]

Biologically Contaminated Waste: All waste contaminated with Mycobacterium

tuberculosis must be decontaminated, typically by autoclaving, before final disposal.[11]

Doffing PPE: Remove PPE in a manner that avoids self-contamination. Gloves should be

removed last.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[7][10]

By adhering to these stringent safety protocols, researchers can confidently and safely handle

DG70, contributing to a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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